Cas no 2174002-44-7 (imino(3-methoxyphenyl)methyl-lambda6-sulfanone hydrochloride)

• Product Name: imino(3-methoxyphenyl)methyl-lambda6-sulfanone hydrochloride
• CAS No: 2174002-44-7
• MF: C₈H₁₂ClNO₂S
• MW: 221.70
• CID: 5090522
• PubChem ID: 137951616
• Update Time: 2026-03-02

imino(3-methoxyphenyl)methyl-lambda6-sulfanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• imino(3-methoxyphenyl)methyl-lambda6-sulfanone hydrochloride
• Imino(3-methoxyphenyl)(methyl)-l6-sulfanone hydrochloride
• Imino(3-methoxyphenyl)(methyl)-l6-sulfanonehydrochloride
• F84396
• E?-sulfanone hydrochloride
• imino(3-methoxyphenyl)methyl-
• Imino-(3-methoxyphenyl)-methyl-oxo-lambda6-sulfane;hydrochloride
• 2174002-44-7
• EN300-1666700
• CS-0529717

• Inchi： 1S/C8H11NO2S.ClH/c1-11-7-4-3-5-8(6-7)12(2,9)10;/h3-6,9H,1-2H3;1H
• InChI Key： QYFYTZQEUBXDEY-UHFFFAOYSA-N
• SMILES： C1C(OC)=CC=CC=1S(C)(=N)=O.Cl

Computed Properties

• Exact Mass: 221.0277275g/mol
• Monoisotopic Mass: 221.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.5Ų

Additional information on imino(3-methoxyphenyl)methyl-lambda6-sulfanone hydrochloride

Imino(3-Methoxyphenyl)Methyl-Lambda6-Sulfanone Hydrochloride: A Comprehensive Overview

The compound imino(3-methoxyphenyl)methyl-lambda6-sulfanone hydrochloride (CAS No. 2174002-44-7) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound is characterized by its unique chemical structure, which combines a sulfanone group with an imino functionality and a methoxy-substituted phenyl ring. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of sulfanone derivatives in drug discovery, particularly in the development of novel therapeutic agents. The imino group in this compound plays a crucial role in enhancing its reactivity and selectivity, making it a promising candidate for applications in organic synthesis and catalysis. Additionally, the methoxyphenyl moiety contributes to the compound's stability and solubility, which are critical factors in its potential use as a pharmaceutical intermediate.

From a structural perspective, imino(3-methoxyphenyl)methyl-lambda6-sulfanone hydrochloride exhibits a complex arrangement of atoms that facilitates diverse chemical interactions. The sulfanone group, characterized by its sulfur atom bonded to two oxygen atoms, is known for its ability to participate in hydrogen bonding and other non-covalent interactions. This property is particularly advantageous in the design of bioactive molecules, where such interactions are often essential for target binding and activity.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of imino(3-methoxyphenyl)methyl-lambda6-sulfanone hydrochloride with unprecedented accuracy. These studies have revealed that the compound exhibits a high degree of electron-withdrawing character due to the presence of the sulfanone group, which can influence its reactivity in various chemical transformations. Furthermore, the methoxy group on the phenyl ring introduces steric hindrance and electronic effects that can modulate the compound's behavior in different chemical environments.

The synthesis of imino(3-methoxyphenyl)methyl-lambda6-sulfanone hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Researchers have explored various synthetic pathways, including nucleophilic substitution, condensation reactions, and oxidation techniques, to construct this compound efficiently. The development of scalable synthesis methods remains an active area of research, driven by the increasing demand for this compound in both academic and industrial settings.

In terms of applications, imino(3-methoxyphenyl)methyl-lambda6-sulfanone hydrochloride has shown promise in several fields. In pharmacology, it has been investigated as a potential lead compound for the development of anti-inflammatory and antiviral agents. Its ability to inhibit key enzymes involved in inflammatory pathways makes it a valuable tool for researchers exploring new therapeutic strategies. Additionally, this compound has been utilized as an intermediate in the synthesis of more complex molecules with potential applications in materials science and electronics.

Recent studies have also focused on the environmental impact of imino(3-methoxyphenyl)methyl-lambda6-sulfanone hydrochloride, particularly its biodegradability and toxicity profiles. Understanding these properties is essential for ensuring the safe handling and disposal of this compound during industrial processes. Researchers have employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, to evaluate its environmental fate and assess its potential risks to ecosystems.

The unique combination of functional groups in imino(3-methoxyphenyl)methyl-lambda6-sulfanone hydrochloride makes it an attractive candidate for further exploration in various scientific domains. Its role as a versatile building block in organic synthesis continues to be a focal point for researchers seeking innovative solutions to complex chemical challenges. As our understanding of this compound deepens, it is anticipated that new applications will emerge, further solidifying its importance in modern chemistry.

In conclusion, imino(3-methoxyphenyl)methyl-lambda6-sulfanone hydrochloride (CAS No. 2174002-44-7) stands out as a remarkable chemical entity with diverse applications and intriguing properties. Its structure-function relationship offers valuable insights into the design of novel compounds with tailored functionalities. As research progresses, this compound is expected to play an increasingly significant role in advancing scientific knowledge and addressing real-world challenges across multiple disciplines.